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Compound of Interest

Compound Name: 6-Methyl-4-octanol

Cat. No.: B14477398

Core Chemical Properties of 6-Methyl-4-octanol

6-Methyl-4-octanol is a branched aliphatic alcohol. Its fundamental molecular properties,
derived from its structure, are crucial for its application in chemical synthesis and research. The
structure consists of an eight-carbon (octane) backbone, distinguished by a hydroxyl group (-
OH) at the fourth carbon position and a methyl group (-CHs) at the sixth position.

Molecular Formula and Weight

The chemical structure directly informs the molecular formula and weight, which are key
identifiers for the compound. Based on its composition of 9 carbon atoms, 20 hydrogen atoms,
and 1 oxygen atom, the molecular properties are summarized below.

Property Value Reference
Molecular Formula CoH200 [11[2]
Molecular Weight 144.25 g/mol [11[3114]

Logical Derivation of Properties

The relationship between the compound's name, structure, and fundamental properties follows
a clear logical progression. The IUPAC name dictates the precise arrangement of atoms, which
in turn defines its molecular formula and allows for the calculation of its exact molecular weight.
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Caption: Logical workflow from nomenclature to molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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